Cas no 2098135-82-9 (5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole)

5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole is a versatile heterocyclic compound featuring an azidomethyl functional group, which makes it a valuable intermediate in click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the phenyl and methyl substituents enhances its stability and reactivity, enabling efficient conjugation with alkyne-bearing molecules. This compound is widely utilized in pharmaceutical research, materials science, and bioconjugation due to its high selectivity and compatibility with diverse reaction conditions. Its robust structure ensures minimal side reactions, making it suitable for synthesizing complex molecular architectures. The azide group also facilitates labeling and crosslinking in proteomics and polymer chemistry.

5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole structure

2098135-82-9 structure

Product Name:5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole

CAS No:2098135-82-9

MF:C₁₁H₁₁N₅

MW:213.238540887833

CID:4775985

PubChem ID:121211359

Update Time:2025-07-02

5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(azidomethyl)-1-methyl-3-phenyl-1H-pyrazole
- 5-(azidomethyl)-1-methyl-3-phenylpyrazole
- 5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole
- Inchi： 1S/C11H11N5/c1-16-10(8-13-15-12)7-11(14-16)9-5-3-2-4-6-9/h2-7H,8H2,1H3
- InChI Key： HGZYFEFMSCZLLE-UHFFFAOYSA-N
- SMILES： N1(C)C(CN=[N+]=[N-])=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 213.10144537 g/mol
Monoisotopic Mass: 213.10144537 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 32.2
Molecular Weight: 213.24

5-(Azidomethyl)-1-methyl-3-phenyl-1H-pyrazole Pricemore >>

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